Cas no 4600-71-9 (1H-Benzimidazole,1-(2-deoxy-a-D-erythro-pentofuranosyl)-5,6-dimethyl-)

1H-Benzimidazole,1-(2-deoxy-a-D-erythro-pentofuranosyl)-5,6-dimethyl- structure
4600-71-9 structure
Product Name:1H-Benzimidazole,1-(2-deoxy-a-D-erythro-pentofuranosyl)-5,6-dimethyl-
CAS No:4600-71-9
MF:C14H18N2O3
MW:262.304323673248
CID:335165
PubChem ID:260479
Update Time:2025-04-19

1H-Benzimidazole,1-(2-deoxy-a-D-erythro-pentofuranosyl)-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-(2-deoxy-a-D-erythro-pentofuranosyl)-5,6-dimethyl-
    • NSC 91784
    • HMS3087I21
    • MLS002695092
    • 4600-71-9
    • 1-(2-deoxypentofuranosyl)-5,6-dimethyl-1h-benzimidazole
    • CHEMBL2135935
    • NSC-91784
    • SMR001561004
    • NCIOpen2_005758
    • NSC91784
    • DTXSID50963479
    • Inchi: 1S/C14H18N2O3/c1-8-3-10-11(4-9(8)2)16(7-15-10)14-5-12(18)13(6-17)19-14/h3-4,7,12-14,17-18H,5-6H2,1-2H3
    • InChI Key: HJTIINUBIAXTGQ-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(CC1N1C=NC2C=C(C)C(C)=CC1=2)O

Computed Properties

  • Exact Mass: 262.13200
  • Monoisotopic Mass: 262.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 528.1°Cat760mmHg
  • Flash Point: 273.2°C
  • Refractive Index: 1.66
  • Solubility: Slightly soluble (1.6 g/l) (25 º C),
  • PSA: 67.51000
  • LogP: 1.29380
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